- Annulation of α-formyl α,β-unsaturated ketones by a Michael addition-cyclization sequence. A versatile synthesis of alicyclic six-membered rings, Journal of Organic Chemistry, 1985, 50(4), 438-47
Cas no 94250-82-5 (8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol)
94250-82-5 structure
Product Name:8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
CAS No:94250-82-5
MF:C12H16O
MW:176.254843711853
MDL:MFCD24714171
CID:2817802
PubChem ID:11206092
Update Time:2024-03-03
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenol, 5,6,7,8-tetrahydro-8,8-dimethyl-
- 1-dimethyl-7-hydroxytetralin
- 8,8-Dimethyl-5,6,7,8-tetrahydro2-naphthol
- 8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
- 5,6,7,8-Tetrahydro-8,8-dimethyl-2-naphthalenol (ACI)
- 8,8-Dimethyl-5,6,7,8-tetrahydro-2-naphthalenol
-
- MDL： MFCD24714171
- Inchi： 1S/C12H16O/c1-12(2)7-3-4-9-5-6-10(13)8-11(9)12/h5-6,8,13H,3-4,7H2,1-2H3
- InChI Key： ZXDFAXFEHLLRJQ-UHFFFAOYSA-N
- SMILES： OC1C=C2C(CCCC2=CC=1)(C)C
Computed Properties
- Exact Mass: 176.120115130 g/mol
- Monoisotopic Mass: 176.120115130 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2
- Molecular Weight: 176.25
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8235814-1g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 1g |
$1599.0 | 2023-09-02 | |
| Enamine | EN300-8235814-5g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 5g |
$4641.0 | 2023-09-02 | |
| Enamine | EN300-8235814-10g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 10g |
$6882.0 | 2023-09-02 | |
| Enamine | EN300-8235814-0.05g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 0.05g |
$425.0 | 2024-05-21 | |
| Enamine | EN300-8235814-0.1g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 0.1g |
$554.0 | 2024-05-21 | |
| Enamine | EN300-8235814-0.25g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 0.25g |
$792.0 | 2024-05-21 | |
| Enamine | EN300-8235814-0.5g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 0.5g |
$1249.0 | 2024-05-21 | |
| Enamine | EN300-8235814-1.0g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 1.0g |
$1599.0 | 2024-05-21 | |
| Enamine | EN300-8235814-2.5g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 2.5g |
$3136.0 | 2024-05-21 | |
| Enamine | EN300-8235814-5.0g |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
94250-82-5 | 95% | 5.0g |
$4641.0 | 2024-05-21 |
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water
Reference
Production Method 2
Reaction Conditions
Reference
- Conformational analysis of the rhodopsin chromophore using 6-s-cis-fixed bicyclic retinal analogs, Bitamin, 1997, 71(9), 407-414
Production Method 3
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 15 min, -78 °C; 30 min, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
- Chiral Anion Phase-Transfer Catalysis Applied to the Direct Enantioselective Fluorinative Dearomatization of Phenols, Journal of the American Chemical Society, 2013, 135(4), 1268-1271
Production Method 4
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 2 h, -70 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Azobisisobutyronitrile , Tributylstannane Solvents: Toluene ; 10 min, reflux
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Azobisisobutyronitrile , Tributylstannane Solvents: Toluene ; 10 min, reflux
Reference
- An improved synthesis of benzocycloalkanone derivatives, Chemical & Pharmaceutical Bulletin, 2004, 52(1), 132-135
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid
Reference
- Alkylation of phenol with a homoallylic halide, Journal of the American Chemical Society, 1963, 85(20), 3269-73
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: o-Xylene
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Magnesium chloride Solvents: Dimethyl sulfoxide
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Magnesium chloride Solvents: Dimethyl sulfoxide
Reference
- Retinoids and related compounds. Part 26. Synthesis of (11Z)-8,18-propano- and methano-retinals and conformational study of the rhodopsin chromophore, Journal of the Chemical Society, 2001, (19), 2430-2439
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol Raw materials
- 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,7-tetrahydro-1,1-dimethyl-7-oxo-, ethyl ester
- Acetic acid, 2-[2,2-dimethyl-6-[2-(phenylsulfonyl)ethyl]cyclohexylidene]-, ethyl ester
- 7-methoxy-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene
- 5,5-dimethyl-3,4-dihydro-2h-1-benzoxepine
- Ethyl 6,6-dimethyl-2-[2-(phenylsulfonyl)ethyl]-1-cyclohexene-1-acetate
- Ethyl (2E)-2-(2-ethoxy-2-oxoethylidene)-3,3-dimethylcyclohexanepropanoate
- Ethyl 2-(2-ethoxy-2-oxoethyl)-3,3-dimethyl-1-cyclohexene-1-propanoate
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol Preparation Products
8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
94250-82-5 (8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol) Related Products
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